Cas no 2377608-54-1 ((4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid)

• Product Name: (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid
• CAS No: 2377608-54-1
• MF: C₁₅H₂₂BClN₂O₄
• MW: 340.610183238983
• MDL: MFCD28369562
• CID: 4785330
• Update Time: 2025-10-12

(4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(4-(tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid
• 4-(4-BOC-Piperazino)-2-chlorophenylboronic acid
• [2-chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]phenyl]boronic acid
• (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid

• MDL： MFCD28369562
• Inchi： 1S/C15H22BClN2O4/c1-15(2,3)23-14(20)19-8-6-18(7-9-19)11-4-5-12(16(21)22)13(17)10-11/h4-5,10,21-22H,6-9H2,1-3H3
• InChI Key： WZULTQKYFIKEBZ-UHFFFAOYSA-N
• SMILES： ClC1=C(B(O)O)C=CC(=C1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 340.1361150 g/mol
• Monoisotopic Mass: 340.1361150 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• Molecular Weight: 340.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid

Research Briefing on (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid (CAS: 2377608-54-1)

In recent years, the compound (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid (CAS: 2377608-54-1) has gained significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the boronic acid moiety and the tert-butoxycarbonyl (Boc)-protected piperazine ring, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. The boronic acid group facilitates the coupling with aryl halides, enabling the construction of complex molecular architectures. Researchers have successfully utilized (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid in the synthesis of novel kinase inhibitors, demonstrating its potential in targeted cancer therapies. The Boc-protected piperazine moiety further enhances the compound's utility by providing a handle for subsequent deprotection and functionalization.

One of the most promising applications of this compound is in the development of reversible covalent inhibitors. The boronic acid group can form reversible bonds with active-site residues of certain enzymes, such as proteases and kinases, leading to potent and selective inhibition. Recent preclinical studies have shown that derivatives of (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid exhibit excellent pharmacokinetic properties and in vivo efficacy in animal models of disease. These findings underscore the compound's potential as a scaffold for next-generation therapeutics.

In addition to its therapeutic applications, (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid has also been employed in chemical biology probes. Researchers have used this compound to develop activity-based probes for studying enzyme function and dynamics in complex biological systems. The boronic acid moiety's ability to interact with nucleophilic residues makes it an ideal candidate for profiling enzyme activities and identifying novel drug targets.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid to improve yield and scalability. Furthermore, structure-activity relationship (SAR) studies are being conducted to explore the impact of modifications to the boronic acid and piperazine moieties on biological activity. These efforts are expected to yield new insights into the compound's mechanism of action and expand its applications in drug discovery.

In conclusion, (4-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-2-chlorophenyl)boronic acid (CAS: 2377608-54-1) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and potential as a therapeutic agent make it a compound of significant interest to the scientific community. Continued investigation into its properties and applications is likely to uncover new opportunities for innovation in drug development and disease treatment.